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Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Boc-Asp(Ofm)-OH Overview and Properties

This molecule employs two orthogonal protecting groups for the aspartic acid side chain and backbone

amine, which is crucial for complex peptide synthesis to prevent side reactions.

Property Specification

Chemical Formula C23H25NOs [1] [2] [3]

Molecular Weight 411.45 g/mol [1] [3]

CAS Number 117014-32-1 [1] [2] [3]

Amino Acid L-Aspartic acid [2] [3]

Alpha-Amine Protecting Group tert-Butyloxycarbonyl (Boc) [4]

Side Chain Protecting Group 9-Fluorenylmethyl (Fm or OFm) [1] [2]

Storage Condition Sealed in dry, at room temperature or -20°C [2] [3]
Appearance White to off-white powder [3]
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Property Specification
Melting Point 146-148°C [3]
Predicted Boiling Point 620.84+55.0 °C [3]
Predicted Density 1.251+0.06 g/cm? [3]

Application and Synthesis Protocols

¢ Role in Solid-Phase Peptide Synthesis (SPPS) : Boc-Asp(Ofm)-OH is primarily used in Boc-SPPS.
The Boc group protects the alpha-amine and is removed with acid (e.g., TFA) before coupling the
next amino acid [4]. The OFm group protects the beta-carboxylic acid on the aspartic acid side
chain and is removed with a base (usually piperidine) at the end of the synthesis [4]. This orthogonality

allows for precise chain elongation.

e Mechanism of Boc Protection: The Boc group is installed using di-tert-butyl dicarbonate (Boc20).
The mechanism involves the nucleophilic amine attacking the electrophilic carbonyl of Boc20 [5] [4].
The reaction can be catalyzed by various systems, including ionic liquids or 1,1,1,3,3,3-

hexafluoroisopropanol (HFIP), and can even be performed catalyst-free in water [5].

Nucleophilic Attack

Amine (NH2-R) With base, e.g., EtsN)

Electrophile Boc-Protected Amine (Boc-NH-R)

y
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e Experimental Procedure for Boc Protection: A typical protection procedure is as follows [5]:
o Reaction Setup: To a solution of your amine starting material (3.5 g, 6.81 mmol) in methanol
(25 mL), add Pd/C (10% w/w, 200 mg) and Boc20 (2.17 g, 9.9 mmol) at room temperature.
o Reaction Execution: Stir the reaction mixture under a hydrogen atmosphere (balloon) at room
temperature for 6 hours.
o Work-up: Filter the mixture through a pad of Celite to remove the catalyst.
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o Purification: Concentrate the filtrate under vacuum and purify the crude product by flash
column chromatography (silica gel, hexanes:EtOAc 10:1 — 7:1) to obtain the Boc-protected
amine.

Troubleshooting Common Experimental Issues

e Incomplete Boc Deprotection: The Boc group is cleaved with acid, such as trifluoroacetic acid
(TFA) or hydrochloric acid (HCI) [4] [6]. The mechanism involves protonation of the carbamate

oxygen, leading to fragmentation and formation of a tert-butyl cation, COz2, and the free amine [4].

o Solution: For a standard deprotection, dissolve the Boc-protected amine in a 25% TFA/IDCM
solution and stir at room temperature for 2-12 hours [6]. Concentrate the mixture under
vacuum to isolate the deprotected amine. Using scavengers like anisole or thiophenol in the
deprotection mixture can trap the reactive tert-butyl cation and prevent alkylation of sensitive
residues [5] [4].

e Unexpected Side Reactions During Deprotection: The tert-butyl cation formed during Boc
deprotection can alkylate nucleophilic sites in your molecule, such as the indole ring of tryptophan or

the thioether of methionine [4].

o Solution: Always include cation scavengers (e.g., anisole, thiophenol, or cresol) in your
deprotection cocktail, especially when these sensitive amino acids are present [4].

e Low Solubility of Boc-Asp(Ofm)-OH: The compound is typically soluble in chlorinated solvents
(DCM, chloroform), ethyl acetate, DMSO, and acetone [3].

o Solution: If solubility is poor in your reaction solvent, try dissolving the amino acid in a minimal
amount of DMSO or DMF before adding it to the reaction mixture.

¢ Orthogonality with Fmoc Chemistry: The OFm group on the side chain is base-labile and is
typically removed with piperidine, similar to the Fmoc group used for alpha-amine protection in the

other major SPPS strategy [4]. Therefore, Boc-Asp(Ofm)-OH is not suitable for standard Fmoc-SPPS.

o Solution: For Fmoc-SPPS, use an aspartic acid protected with a side-chain group orthogonal
to base, such as OtBu (tert-butyl ester).

Key Technical Considerations
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e Orthogonality is Fundamental: The power of this building block lies in the perfect orthogonality
between the Boc (acid-labile) and OFm (base-labile) groups [4]. This allows for independent
manipulation of either functional group without affecting the other.

¢ Handle with Care for Sensitive Sequences: When synthesizing peptides containing acid-sensitive
residues (like Trp), be aware that repeated TFA deprotection steps in Boc-SPPS can lead to lower
yields and side products [4]. In such cases, the Fmoc-SPPS strategy might be preferable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Boc (Asp )-OH, N-Boc-L-aspartic acid OFm (9-fluorenylmethyl)... beta [peptide.com]

2.-Boc (asp )-oh | CAS#:117014-32-1 | Chemsrc ofm [chemsrc.com]

3. - BOC (ASP )-OH price, buy OFM - BOC ( ASP )-OH - chemicalbook OFM [chemicalbook.com]
4. : N- Boc & Deprotection Mechanism Protecting Group Boc Protection [total-synthesis.com]

5. - Boc Amino Protected Groups [organic-chemistry.org]

6. Amine Protection / Deprotection [fishersci.co.uk]

To cite this document: Smolecule. [Boc-Asp-Ofm beta-ester protecting group optimization)].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b589991#boc-

asp-ofm-beta-ester-protecting-group-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s589991?utm_src=pdf-bulk
https://www.smolecule.com/products/s589991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

